Cas no 67258-88-2 (Propanoicacid, 2,2-dimethyl-, 4-hydroxyphenyl ester)

• Product Name: Propanoicacid, 2,2-dimethyl-, 4-hydroxyphenyl ester
• CAS No: 67258-88-2
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 502124
• PubChem ID: 14096403
• Update Time: 2025-04-19

Propanoicacid, 2,2-dimethyl-, 4-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoicacid, 2,2-dimethyl-, 4-hydroxyphenyl ester
• PIVALIC ACID, P-HYDROXYPHENYL ESTER (6CI)
• 4-(tert-butyryloxy)phenol
• 4-Pivaloyloxy-phenol
• p-pivaloxyphenol
• p-pivaloyloxyphenol
• 2,2-Dimethylpropanoic acid 4-hydroxyphenyl ester
• SCHEMBL8403640
• 67258-88-2
• 4-hydroxyphenyl pivalate
• Propanoic acid, 2,2-dimethyl-, 4-hydroxyphenyl ester
• (4-hydroxyphenyl) 2,2-dimethylpropanoate
• AKOS006308832

• Inchi： 1S/C11H14O3/c1-11(2,3)10(13)14-9-6-4-8(12)5-7-9/h4-7,12H,1-3H3
• InChI Key： IUHAPGFWSDJMIZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.34370